1,2,4-Oxadiazol-5(4H)-one, 4-(3-bromo-4-fluorophenyl)-3-[4-[[2-(methylsulfinyl)ethyl]amino]-1,2,5-oxadiazol-3-yl]-

Specification

• Molecular Formula: C13H11BrFN5O4S
• Molecular Weight: 432.23 g/mol
• IUPAC Name: 4-(3-bromo-4-fluorophenyl)-3-[4-(2-methylsulfinylethylamino)-1,2,5-oxadiazol-3-yl]-1,2,4-oxadiazol-5-one
• Standard InChI: InChI=1S/C13H11BrFN5O4S/c1-25(22)5-4-16-11-10(17-24-18-11)12-19-23-13(21)20(12)7-2-3-9(15)8(14)6-7/h2-3,6H,4-5H2,1H3,(H,16,18)
• Standard InChI Key: GYXQNCYWXXCSIR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)CCNC1=NON=C1C2=NOC(=O)N2C3=CC(=C(C=C3)F)Br

Introduction

Chemical Identity and Structural Features

The compound’s systematic name reflects its intricate architecture:

• Core structure: 1,2,4-Oxadiazol-5(4H)-one, a five-membered heterocycle featuring two nitrogen atoms and one oxygen atom, with a ketone group at position 5.

• Substituents:

  • Position 4: A 3-bromo-4-fluorophenyl group, introducing halogen atoms known to enhance lipophilicity and binding affinity in drug design.

  • Position 3: A 4-[[2-(methylsulfinyl)ethyl]amino]-1,2,5-oxadiazol-3-yl group, which incorporates a sulfoxide moiety (methylsulfinyl) linked via an ethylamine spacer to a 1,2,5-oxadiazole (furazan) ring.

Table 1: Hypothetical Physicochemical Properties

Property	Value/Description	Rationale
Molecular formula	C₁₄H₁₀BrF₂N₅O₃S	Derived from structural analysis
Molecular weight	473.23 g/mol	Calculated based on atomic composition
LogP (lipophilicity)	~2.5 (estimated)	Halogenated aryl and sulfoxide groups
Solubility	Moderate in DMSO, low in water	Polar sulfoxide vs. hydrophobic aryl groups
Hydrogen bond donors	2 (NH and sulfoxide O)	Structural features
Hydrogen bond acceptors	7 (N and O atoms in rings and substituents)	Multiple heteroatoms in core and substituents

Synthetic Approaches and Optimization

While no direct synthesis of this compound has been reported, its structure suggests a multi-step strategy combining cyclization and functionalization reactions observed in analogous systems.

Synthesis of the 1,2,4-Oxadiazol-5(4H)-one Core

The 1,2,4-oxadiazole ring is typically formed via cyclocondensation of amidoximes with carboxylic acid derivatives. For example, 1,2,4-oxadiazin-5(6H)-ones are synthesized by reacting amidoximes with esters in dimethyl sulfoxide (DMSO) using tert-butoxide as a base. Adapting this method, the target compound’s core could be assembled from a substituted amidoxime and a bromo-fluorophenyl-containing ester.

Table 2: Proposed Synthetic Pathway

Step	Reaction Type	Reagents/Conditions	Intermediate/Product
1	Amidoxime formation	NH₂OH·HCl, Et₃N, MeOH, reflux	3-Bromo-4-fluorophenyl amidoxime
2	Cyclocondensation	Ethyl chloroacetate, t-BuONa, DMSO, 18h	4-(3-Bromo-4-fluorophenyl)-1,2,4-oxadiazol-5(4H)-one
3	Furazan ring synthesis	Nitrile oxide, Cu(OAc)₂, CH₃CN, 60°C	3-Nitro-4-[(methylthio)ethylamino]-1,2,5-oxadiazole
4	Sulfoxidation	H₂O₂, AcOH, rt	3-[4-[[2-(methylsulfinyl)ethyl]amino]-1,2,5-oxadiazol-3-yl] substituent
5	Coupling reaction	EDC/HOBt, DMF, 24h	Final compound

Structure-Activity Relationship (SAR) Considerations

Key structural features influencing activity:

• Halogenated aryl group: Bromine and fluorine at the meta and para positions enhance metabolic stability and hydrophobic interactions with target proteins.

• Sulfoxide moiety: The chiral sulfur center may influence enantioselective binding to biological targets, as seen in proton pump inhibitors like omeprazole.

• Furazan spacer: The 1,2,5-oxadiazole ring’s planar structure facilitates π-π stacking with aromatic residues in enzyme active sites.

Future Directions and Challenges

• Synthetic Optimization: Improving yield in the furazan coupling step, which often faces regioselectivity challenges.

• Enantiomeric Resolution: Separating sulfoxide enantiomers to evaluate individual pharmacokinetic profiles.

• In Silico Studies: Molecular docking against MAO-B (PDB: 2V5Z) and EGFR kinase (PDB: 1M17) to predict target affinity.

• In Vivo Toxicology: Assessing sulfoxide metabolites for potential hepatotoxicity, a common issue with sulfur-containing drugs.